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Compound of Interest

Compound Name:
(2S)-2-(1,3-Dioxan-2-yl)propan-1-

amine

CAS No.: 2248200-67-9

Cat. No.: B2435496

Get Quote

A Comprehensive Overview for Researchers and Drug Development Professionals

Disclaimer: The subject of this guide, (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine, is a novel

chemical entity with limited to no currently available data in public literature. This document has

been constructed to provide a comprehensive theoretical and practical framework for its

synthesis, characterization, and potential applications based on established principles of

organic chemistry and the known properties of analogous structures. All protocols and data

presented herein are predictive and should be treated as a guide for further experimental

investigation.

Introduction and Physicochemical Properties
(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine is a chiral amino compound featuring a 1,3-dioxane

moiety. The presence of a stereocenter, a primary amine, and a cyclic acetal suggests its

potential as a versatile building block in medicinal chemistry and materials science. The 1,3-

dioxane ring can serve as a bioisosteric replacement for other functional groups or as a
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scaffold to orient substituents in a defined three-dimensional space, which is of significant

interest in the design of pharmacologically active molecules.[1]

Molecular Structure and Weight
The chemical structure of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine is depicted below:

Chemical Formula: C₇H₁₅NO₂

Molecular Weight: 145.20 g/mol

IUPAC Name: (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

Predicted Physicochemical Properties
In the absence of experimental data, the following table summarizes the predicted

physicochemical properties of the target compound. These values are derived from

computational models and data from structurally related molecules.

Property Predicted Value Notes

LogP ~0.5 - 1.5 Indicates moderate lipophilicity.

pKa (amine) ~9.5 - 10.5 Typical for a primary amine.

Boiling Point ~180 - 220 °C
Estimation based on similar

amino-dioxanes.

Solubility
Soluble in water and polar

organic solvents.

Expected due to the presence

of the amine and ether

functionalities.

Proposed Synthesis and Purification
A plausible synthetic route to (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine involves the protection

of a suitable precursor followed by functional group manipulations. A general and efficient

method for the synthesis of 1,3-dioxanes is the acid-catalyzed reaction of a 1,3-diol with an

aldehyde or ketone.[2][3]
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Proposed Synthetic Pathway
A potential two-step synthesis is outlined below, starting from the commercially available (S)-2-

aminopropane-1,3-diol.

(S)-2-aminopropane-1,3-diol

((2S)-2-(1,3-Dioxan-2-yl)methyl)amine
(Hypothetical Intermediate)

Acetal Formation

Formaldehyde (or paraformaldehyde)
Acid catalyst (e.g., p-TsOH)

Solvent (e.g., Toluene)
(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

Chain Elongation & Amination

1. Phthalic anhydride
2. Gabriel Synthesis or Reductive Amination approach

Click to download full resolution via product page

Caption: Proposed synthetic pathway for (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine.

An alternative and more direct approach would be the acetalization of a suitable amino-

aldehyde with 1,3-propanediol.

Detailed Experimental Protocol (Predictive)
Step 1: Synthesis of a Protected Precursor

To a solution of (S)-3-amino-2-methyl-1-propanol (1 equivalent) in a suitable solvent such as

dichloromethane or toluene, add 1,3-propanediol (1.1 equivalents).

Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (0.05 equivalents).

The reaction mixture is heated to reflux with a Dean-Stark apparatus to remove the water

formed during the reaction.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench with a

saturated aqueous solution of sodium bicarbonate.
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Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Step 2: Conversion to the Target Amine

The conversion of the resulting alcohol to the final amine can be achieved through various

standard organic transformations, such as conversion to a leaving group (e.g., tosylate or

mesylate) followed by displacement with an amine equivalent (e.g., sodium azide followed by

reduction, or using ammonia).

Purification Workflow
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Crude Reaction Mixture

Aqueous Workup
(Quench, Wash, Dry)

Solvent Removal
(Rotary Evaporation)

Column Chromatography
(Silica Gel)

Collect & Combine
Pure Fractions

Final Concentration

Pure (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

Click to download full resolution via product page

Caption: General purification workflow for the target compound.

Analytical Characterization (Predicted)
Unambiguous characterization of the synthesized (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine
would be achieved through a combination of spectroscopic techniques.

NMR Spectroscopy
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Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of organic molecules.[4][5]

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on

the propane backbone and the 1,3-dioxane ring. The protons on the stereocenter (C2 of the

propane chain) would appear as a multiplet. The diastereotopic protons of the CH₂ groups in

the 1,3-dioxane ring are expected to show complex splitting patterns.[6][7]

¹³C NMR: The carbon NMR spectrum should display seven distinct signals corresponding to

the seven carbon atoms in the molecule. The chemical shifts of the carbons in the 1,3-

dioxane ring would be characteristic.[8]

Predicted ¹H NMR Chemical Shifts (in CDCl₃):

Protons Predicted δ (ppm) Multiplicity

CH₃ ~0.9 - 1.1 Doublet

CH₂-NH₂ ~2.6 - 2.9 Multiplet

CH (on propane) ~1.8 - 2.1 Multiplet

CH (acetal) ~4.5 - 4.7 Triplet or Doublet of Doublets

CH₂ (axial, dioxane) ~3.7 - 3.9 Multiplet

CH₂ (equatorial, dioxane) ~4.0 - 4.2 Multiplet

NH₂ ~1.5 - 2.5 Broad Singlet

Mass Spectrometry
Mass spectrometry would be used to confirm the molecular weight of the compound.

Electrospray ionization (ESI) in positive ion mode is expected to show a prominent peak for the

protonated molecule [M+H]⁺ at m/z 146.2.

Infrared (IR) Spectroscopy
The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the

primary amine (around 3300-3400 cm⁻¹) and C-O stretching of the acetal (around 1000-1200
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cm⁻¹).

Potential Applications and Research Directions
Derivatives of 1,3-dioxane and related amino-heterocycles have shown a wide range of

biological activities, suggesting several potential research avenues for (2S)-2-(1,3-Dioxan-2-
yl)propan-1-amine.

Medicinal Chemistry: The compound could serve as a scaffold or intermediate in the

synthesis of novel therapeutic agents. The 1,3-dioxane motif is present in molecules

targeting various receptors, including serotonin and adrenergic receptors.[1][9][10] It could

also be explored for applications in anticancer, anti-inflammatory, and antimicrobial drug

discovery.[11]

Asymmetric Synthesis: As a chiral building block, it could be utilized in the stereoselective

synthesis of more complex molecules.

Ligand Design: The primary amine functionality allows for further derivatization to create

ligands for metal catalysis or coordination chemistry.

Safety and Handling
As a novel chemical, (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine should be handled with care,

assuming it may be hazardous. Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Handling: Handle the compound in a well-ventilated fume hood. Avoid inhalation of dust or

vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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